8-Chloro-5-methyl[1,2,4]triazolo[4,3-a]quinoxaline-1,4(2H,5H)-dione

• CAS No.: 92473-50-2
• Molecular Formula: C10H7ClN4O2
• Molecular Weight: 250.64 g/mol
• IUPAC Name: 8-chloro-5-methyl-2H-[1,2,4]triazolo[4,3-a]quinoxaline-1,4-dione
• InChI: InChI=1S/C10H7ClN4O2/c1-14-6-3-2-5(11)4-7(6)15-8(9(14)16)12-13-10(15)17/h2-4H,1H3,(H,13,17)
• InChI Key: IPDNAEIPIHEZFJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)Cl)N3C(=NNC3=O)C1=O

Description

8-Chloro-5-methyl[1,2,4]triazolo[4,3-a]quinoxaline-1,4(2H,5H)-dione is a heterocyclic compound that belongs to the triazoloquinoxaline family. These compounds are known for their diverse biological activities, including antiviral, antimicrobial, and anticancer properties .

Preparation Methods

The synthesis of 8-Chloro-5-methyl[1,2,4]triazolo[4,3-a]quinoxaline-1,4(2H,5H)-dione typically involves the aromatic nucleophilic substitution of 4-chloro-8-methyl[1,2,4]triazolo[4,3-a]quinoxaline-1-amine with various amines and triazole-2-thiol . The reaction is carried out in the presence of anhydrous potassium carbonate in dimethylformamide (DMF) and stirred overnight. The reaction mixture is then poured onto ice-water to precipitate the product .

Chemical Reactions Analysis

8-Chloro-5-methyl[1,2,4]triazolo[4,3-a]quinoxaline-1,4(2H,5H)-dione undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride.

Substitution: Aromatic nucleophilic substitution reactions are common, where the chlorine atom can be replaced by other nucleophiles.

Scientific Research Applications

8-Chloro-5-methyl[1,2,4]triazolo[4,3-a]quinoxaline-1,4(2H,5H)-dione has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound exhibits significant antimicrobial and antiviral activities.

Medicine: It has potential as an anticancer agent due to its ability to intercalate DNA and inhibit cell proliferation.

Industry: The compound is used in the development of new pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 8-Chloro-5-methyl[1,2,4]triazolo[4,3-a]quinoxaline-1,4(2H,5H)-dione involves its ability to intercalate into DNA, thereby disrupting the DNA replication process. This leads to the inhibition of cell proliferation and induces apoptosis in cancer cells . The compound also inhibits specific enzymes and pathways involved in microbial growth, contributing to its antimicrobial properties .

Comparison with Similar Compounds

8-Chloro-5-methyl[1,2,4]triazolo[4,3-a]quinoxaline-1,4(2H,5H)-dione is unique due to its specific substitution pattern and biological activities. Similar compounds include:

4-Chloro-8-methyl[1,2,4]triazolo[4,3-a]quinoxaline-1-amine: Used as a precursor in the synthesis of the target compound.

[1,2,4]Triazolo[4,3-a]quinoxaline derivatives: These compounds also exhibit antimicrobial and antiviral activities.

[1,2,4]Triazolo[4,3-a]pyrazine derivatives: Known for their anticancer properties and kinase inhibitory activities.